Cas no 149506-57-0 (3-[(4-methoxyphenyl)sulfanyl]benzonitrile)

• Product Name: 3-[(4-methoxyphenyl)sulfanyl]benzonitrile
• CAS No: 149506-57-0
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 1324859
• Update Time: 2024-08-18

3-[(4-methoxyphenyl)sulfanyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methoxyphenyl)sulfanyl]benzonitrile
• benzonitrile, 3-[(4-methoxyphenyl)thio]-
• LogP

• Inchi： 1S/C14H11NOS/c1-16-12-5-7-13(8-6-12)17-14-4-2-3-11(9-14)10-15/h2-9H,1H3
• InChI Key： QBUYYQCCSYYSCZ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(SC2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 241.05623

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 67-68 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 412.7±30.0 °C(Predicted)
• PSA: 33.02